Cas no 830346-42-4 (2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-)
830346-42-4 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
CAS No:830346-42-4
MF:C11H9ClN2O3
MW:252.65376162529
CID:678808
PubChem ID:22037835
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)-
- 5-(2-chloro-3-methoxyphenyl)-1H-pyrimidine-2,4-dione
- 5-(2-chloro-3-methoxyphenyl)pyrimidine-2,4(1H,3H)-dione
- SCHEMBL2704722
- DMWBZRUWLFZPIC-UHFFFAOYSA-N
- DTXSID70621903
- 830346-42-4
-
- Inchi: 1S/C11H9ClN2O3/c1-17-8-4-2-3-6(9(8)12)7-5-13-11(16)14-10(7)15/h2-5H,1H3,(H2,13,14,15,16)
- InChI Key: DMWBZRUWLFZPIC-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1C1=CNC(NC1=O)=O)OC
Computed Properties
- Exact Mass: 252.0301698g/mol
- Monoisotopic Mass: 252.0301698g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 67.4Ų
2,4(1H,3H)-Pyrimidinedione, 5-(2-chloro-3-methoxyphenyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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